9-Hydroxyellipticine Hydrochloride
9-Hydroxyellipticine Hydrochloride
9-Hydroxyellipticine Hydrochloride(cas 52238-35-4), also known as IGIG 929 and LS133324, is a potent cytotoxic and antitumor agent. Structurally, 9-hydroxyellipticine is a 9-hydroxy derivative of ellipticine.
Brand Name:
Vulcanchem
CAS No.:
52238-35-4
VCID:
VC0001460
InChI:
InChI=1S/C17H14N2O.ClH/c1-9-14-8-18-6-5-12(14)10(2)17-16(9)13-7-11(20)3-4-15(13)19-17;/h3-8,19-20H,1-2H3;1H
SMILES:
CC1=C2C=CN=CC2=C(C3=C1NC4=C3C=C(C=C4)O)C.Cl
Molecular Formula:
C17H15ClN2O
Molecular Weight:
298.8 g/mol
9-Hydroxyellipticine Hydrochloride
CAS No.: 52238-35-4
Inhibitors
VCID: VC0001460
Molecular Formula: C17H15ClN2O
Molecular Weight: 298.8 g/mol
Purity: > 98%
CAS No. | 52238-35-4 |
---|---|
Product Name | 9-Hydroxyellipticine Hydrochloride |
Molecular Formula | C17H15ClN2O |
Molecular Weight | 298.8 g/mol |
IUPAC Name | 5,11-dimethyl-6H-pyrido[4,3-b]carbazol-9-ol;hydrochloride |
Standard InChI | InChI=1S/C17H14N2O.ClH/c1-9-14-8-18-6-5-12(14)10(2)17-16(9)13-7-11(20)3-4-15(13)19-17;/h3-8,19-20H,1-2H3;1H |
Standard InChIKey | DLDKVFOKLGPVBT-UHFFFAOYSA-N |
SMILES | CC1=C2C=CN=CC2=C(C3=C1NC4=C3C=C(C=C4)O)C.Cl |
Canonical SMILES | CC1=C2C=CN=CC2=C(C3=C1NC4=C3C=C(C=C4)O)C.Cl |
Appearance | Solid powder |
Description | 9-Hydroxyellipticine Hydrochloride(cas 52238-35-4), also known as IGIG 929 and LS133324, is a potent cytotoxic and antitumor agent. Structurally, 9-hydroxyellipticine is a 9-hydroxy derivative of ellipticine. |
Purity | > 98% |
Related CAS | 51131-85-2 (Parent) |
Reference | 1: Saeki K, Obi I, Ogiku N, Shigekawa M, Imagawa T, Matsumoto T. Cardioprotective effects of 9-hydroxyellipticine on ischemia and reperfusion in isolated rat heart. Jpn J Pharmacol. 2002 May;89(1):21-8. PubMed PMID: 12083739. 2: Sugikawa E, Tsunoda S, Nakanishi N, Ohashi M. 9-Hydroxyellipticine alters the conformation and DNA binding characteristics of mutated p53 protein. Anticancer Res. 2001 Jul-Aug;21(4A):2671-5. PubMed PMID: 11724337. 3: Ohashi M, Sugikawa E, Nakanishi N. Inhibition of p53 protein phosphorylation by 9-hydroxyellipticine: a possible anticancer mechanism. Jpn J Cancer Res. 1995 Sep;86(9):819-27. PubMed PMID: 7591958. 4: Braham Y, Meunier G, Meunier B. [Demonstration of an oxidative biotransformation of 9-methoxyellipticine. Comparison with the case of 9-hydroxyellipticine]. C R Acad Sci III. 1987;304(11):301-6. French. PubMed PMID: 3103875. |
PubChem Compound | 148569 |
Last Modified | Nov 11 2021 |
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